molecular formula C20H22N2O5S2 B4771071 N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide

N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide

Cat. No. B4771071
M. Wt: 434.5 g/mol
InChI Key: JLBANQHPITZONW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide, also known as AMMS, is a chemical compound that has been widely studied for its potential applications in scientific research. This molecule is a sulfonamide derivative of the anti-inflammatory drug, celecoxib, and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide is not fully understood, but it is believed to involve inhibition of the cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of prostaglandins. Prostaglandins are lipid compounds that play a role in inflammation and pain. By inhibiting COX-2, N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide may reduce inflammation and pain associated with various diseases.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has been shown to have a variety of biochemical and physiological effects, including anti-tumor activity, anti-inflammatory effects, and neuroprotective effects. Additionally, N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has been shown to have antioxidant activity and to inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide in lab experiments is its relatively low toxicity compared to other anti-inflammatory drugs. Additionally, N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has been shown to have a wide range of biological activities, making it a versatile compound for scientific research. However, one limitation of using N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide. One area of interest is the development of N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully elucidate the mechanism of action of N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide and to determine its potential applications in the treatment of various diseases. Finally, more research is needed to determine the safety and efficacy of N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide in animal models and in humans.

Scientific Research Applications

N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has been studied for its potential applications in a variety of scientific research areas, including cancer treatment, inflammation, and neurodegenerative diseases. In particular, N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has been shown to have anti-tumor activity in several cancer cell lines, including breast cancer, ovarian cancer, and lung cancer. Additionally, N-(3-acetylphenyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has been shown to have anti-inflammatory effects in animal models of arthritis and colitis.

properties

IUPAC Name

N-(3-acetylphenyl)-4-methylsulfanyl-3-(morpholine-4-carbonyl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N2O5S2/c1-14(23)15-4-3-5-16(12-15)21-29(25,26)17-6-7-19(28-2)18(13-17)20(24)22-8-10-27-11-9-22/h3-7,12-13,21H,8-11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JLBANQHPITZONW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC(=C(C=C2)SC)C(=O)N3CCOCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22N2O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

434.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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